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Compound of Interest

Compound Name: 2-Acetylthiazole-13C2

Cat. No.: B12372530

Physical Properties of 2-Acetylthiazole-13C2: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 2-
Acetylthiazole-13C2, with a specific focus on its boiling point and density. Given the rarity of
specific experimental data for isotopically labeled compounds like 2-Acetylthiazole-13C2, this
document synthesizes available data for the unlabeled parent compound, 2-Acetylthiazole, and
establishes estimations for the 13C2 labeled variant based on established principles of isotopic
effects on physical properties.

Core Physical Properties

Stable isotope labeling introduces a marginal increase in the molecular weight of a compound.
In the case of 2-Acetylthiazole-13C2, the substitution of two 12C atoms with 13C atoms
results in a slightly heavier molecule. This increase in mass, although small, can lead to subtle
changes in physical properties such as boiling point and density due to alterations in
intermolecular forces, specifically London dispersion forces.

Data Summary

The following table summarizes the known physical properties of 2-Acetylthiazole and the
projected properties for 2-Acetylthiazole-13C2.
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2-Acetylthiazole 2-Acetylthiazole-13C2

Physical Property .
(Unlabeled) (Estimated)

89-91 °C at 12 mmHg[1][2][3] Expected to be slightly higher

Boiling Point
[4115116] than the unlabeled compound.

212-215 °C at 760 mmHg[4][7]

~1.227 g/mL at 25 °C[2][3][5] Expected to be slightly higher

Density
[6][8] than the unlabeled compound.

Molecular Weight 127.17 g/mol [8] 129.17 g/mol

Note: The values for 2-Acetylthiazole-13C2 are estimations. Specific experimental
determination is required for precise values.

Theoretical Basis for Isotopic Effects

The physical properties of isotopically labeled compounds differ slightly from their unlabeled
counterparts due to the mass difference of the isotopes. While isotopes of an element have the
same chemical properties, their differing masses can influence physical properties like boiling
point and density.

Heavier isotopes generally lead to a slight increase in both boiling point and density. This is
because the increased molecular mass can lead to stronger van der Waals forces between
molecules, requiring more energy to overcome these forces for a phase change from liquid to
gas. A well-known example of this is the difference in the boiling point of water (H20) and heavy
water (D20), where the deuterium isotope doubles the mass of the hydrogen atom, resulting in
a boiling point of 101.4 °C for D20 compared to 100 °C for Hz20.

For 13C-labeled compounds, the mass increase is less pronounced than with deuterium.
Therefore, the resulting changes in boiling point and density are expected to be smaller but still
present.

Experimental Determination of Physical Properties

Should precise, experimentally determined values for the boiling point and density of 2-
Acetylthiazole-13C2 be required, the following standard laboratory protocols are
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recommended.

Boiling Point Determination

A common method for determining the boiling point of a small sample is the micro-boiling point
or Siwoloboff method.

Workflow for Boiling Point Determination:
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Click to download full resolution via product page

Boiling Point Determination Workflow

Density Measurement

The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Logical Flow for Density Measurement:
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Instrumentation

Calibrate the pycnometer or density meter with deionized water.

Sample Handling

Ensure the sample is at a constant, known temperature.

Introduce the 2-Acetylthiazole-13C2 into the instrument.

Data Acfuisition

Record the mass (pycnometer) or direct density reading.

Perform multiple measurements for accuracy.

Click to download full resolution via product page

Density Measurement Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 2-Acetylthiazole-13C2 (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372530#physical-properties-of-2-acetylthiazole-
13c2-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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